Cas no 2803834-69-5 (4,4-Diethyl-5-oxo-2-pyrrolidineacetic acid)

• Product Name: 4,4-Diethyl-5-oxo-2-pyrrolidineacetic acid
• CAS No: 2803834-69-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6001179
• Update Time: 2025-05-19

4,4-Diethyl-5-oxo-2-pyrrolidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Diethyl-5-oxo-2-pyrrolidineacetic acid

• Inchi： 1S/C10H17NO3/c1-3-10(4-2)6-7(5-8(12)13)11-9(10)14/h7H,3-6H2,1-2H3,(H,11,14)(H,12,13)
• InChI Key： LWWZHNXPLPYITK-UHFFFAOYSA-N
• SMILES： N1C(=O)C(CC)(CC)CC1CC(O)=O

Experimental Properties

• Density: 1.065±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.8±18.0 °C(Predicted)
• pka: 4.31±0.10(Predicted)

Additional information on 4,4-Diethyl-5-oxo-2-pyrrolidineacetic acid

Professional Introduction to 4,4-Diethyl-5-oxo-2-pyrrolidineacetic Acid (CAS No. 2803834-69-5)

4,4-Diethyl-5-oxo-2-pyrrolidineacetic acid, identified by its Chemical Abstracts Service (CAS) number 2803834-69-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative features a pyrrolidine core with functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The compound’s unique structural attributes, including its 5-oxo functionality and diethyl substituents, contribute to its reactivity and potential applications in medicinal chemistry.

The pyrrolidine ring in 4,4-diethyl-5-oxo-2-pyrrolidineacetic acid is a common motif in biologically active molecules, often found in natural products and synthetic drugs. Its presence allows for interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug design. The 5-oxo group introduces electrophilic characteristics, facilitating nucleophilic additions and condensation reactions that are pivotal in synthetic pathways. These features have been exploited in recent research to develop derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in the use of pyrrolidine derivatives as building blocks for small-molecule drugs. For instance, studies have demonstrated the utility of compounds with similar structures in the inhibition of metabolic enzymes and kinases. The diethyl substituents on the nitrogen atoms of the pyrrolidine ring contribute to steric hindrance and electronic modulation, which can fine-tune the binding affinity and selectivity of drug candidates. This has led to investigations into analogs of 4,4-diethyl-5-oxo-2-pyrrolidineacetic acid as potential treatments for diseases such as cancer and inflammatory disorders.

One notable area of research involves the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. The core structure of 4,4-diethyl-5-oxo-2-pyrrolidineacetic acid has been employed in the development of such mimetics, particularly those targeting proteases involved in disease progression. The 5-oxo group serves as a key pharmacophore, enabling precise interactions with the active sites of these enzymes. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory activity against targets relevant to neurological diseases.

The synthesis of 4,4-diethyl-5-oxo-2-pyrrolidineacetic acid itself presents an interesting challenge due to its strained heterocyclic system. Traditional synthetic routes often involve cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and selective pathways, reducing byproduct formation and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been applied to introduce the diethyl groups with high precision.

The pharmaceutical industry has shown particular interest in exploring derivatives of 4,4-diethyl-5-oxo-2-pyrrolidineacetic acid for their potential as prodrugs or lead compounds. Prodrug strategies leverage such intermediates to enhance solubility or metabolic stability before conversion into active forms within the body. The structural flexibility offered by this compound allows chemists to modify various positions while retaining core pharmacological activity. This adaptability has been leveraged in high-throughput screening campaigns to identify novel candidates for further optimization.

Recent computational studies have also highlighted the importance of molecular modeling in understanding the behavior of 4,4-diethyl-5-oxo-2-pyrrolidineacetic acid derivatives. By simulating interactions with biological targets at an atomic level, researchers can predict binding affinities and optimize structures before experimental validation. These virtual screening approaches have accelerated the discovery process significantly, reducing both time and resource requirements compared to traditional trial-and-error methods.

The environmental impact of synthesizing complex organic molecules like 4,4-diethyl-5-oxo-2-pyrrolidineacetic acid is another critical consideration. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, emphasizing atom economy and minimizing hazardous waste generation. Techniques such as flow chemistry and biocatalysis are being increasingly adopted to achieve these goals while maintaining high product purity.

In conclusion,4,4-Diethyl-5 oxo 2 pyrrolidine acetic acid (CAS No 2803834695) represents a fascinating subject for medicinal chemists due to its structural versatility and potential therapeutic applications It continues to be studied extensively both academically industrial settings as researchers seek novel ways exploit its chemical properties for human health advancements While much work remains future prospects look promising for further discoveries involving this remarkable compound